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Compound of Interest

5-Bromo-4-methoxyisatoic
Compound Name: )
anhydride

cat. No.: B2399033

CAS Number: 1427368-55-5

This technical guide provides an in-depth overview of 5-Bromo-4-methoxyisatoic anhydride,
a heterocyclic building block with significant potential in medicinal chemistry and drug
development. This document is intended for researchers, scientists, and professionals in the
field of drug discovery and organic synthesis.

Physicochemical and Spectroscopic Data

While extensive experimental data for 5-Bromo-4-methoxyisatoic anhydride is not widely
published, the following table summarizes expected physicochemical properties and
spectroscopic characteristics based on data from closely related analogs such as 5-
bromoisatoic anhydride and substituted anthranilic acids.
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Property Expected Value

Molecular Formula CoHeBrNOa4

Molecular Weight 272.05 g/mol

Appearance Off-white to pale yellow solid

Melting Point >280 °C (decomposes)

Solubility Soluble in DMF, DMSO; limited solubility in other

organic solvents

5 11.5-12.0 (s, 1H, NH), 7.5-8.0 (m, 2H, Ar-H),

1H NMR (DMSO-ds) 4.0 (s, 3H, OCHs)
. H 1 3

5 160-165 (C=0), 148-152 (C=0), 145-150 (C-

13C NMR (DMSO-ds) 0), 110-140 (Ar-C), 100-105 (C-Br), 55-60
(OCH5)
R (KB )y 3200-3300 (N-H), 1750-1790 (anhydride C=0),
r,cm-
1680-1720 (anhydride C=0), 1200-1300 (C-O)
Mass Spec (El) m/z 271, 273 [M]*, corresponding to Br isotopes

Experimental Protocols

Synthesis of 5-Bromo-4-methoxyisatoic Anhydride

The most common and effective method for the synthesis of isatoic anhydrides is the
cyclization of the corresponding anthranilic acid using phosgene or a phosgene equivalent,
such as triphosgene or diphosgene. The following is a generalized experimental protocol that
can be adapted for the synthesis of 5-Bromo-4-methoxyisatoic anhydride from its precursor,
2-amino-5-bromo-4-methoxybenzoic acid.

Materials:
e 2-amino-5-bromo-4-methoxybenzoic acid

e Triphosgene
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Anhydrous Tetrahydrofuran (THF)
Inert gas (Nitrogen or Argon)

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,
etc.)

Magnetic stirrer and heating mantle

Procedure:

Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a condenser with a gas outlet to a scrubber (containing aqueous sodium hydroxide),
and a dropping funnel, add a solution of 2-amino-5-bromo-4-methoxybenzoic acid (1
equivalent) in anhydrous THF under an inert atmosphere.

Reaction: To the stirred solution, add a solution of triphosgene (0.4 equivalents) in anhydrous
THF dropwise at 0 °C (ice bath). After the addition is complete, allow the reaction mixture to
warm to room temperature and then heat to reflux.

Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC)
by observing the disappearance of the starting anthranilic acid.

Work-up: Once the reaction is complete, cool the mixture to room temperature. The solvent
is removed under reduced pressure. The crude product is then triturated with a suitable
solvent (e.qg., diethyl ether or a mixture of hexane and ethyl acetate) to remove any
unreacted starting material and byproducts.

Purification: The resulting solid is collected by filtration, washed with cold solvent, and dried
under vacuum to yield 5-Bromo-4-methoxyisatoic anhydride. Further purification can be
achieved by recrystallization if necessary.

Caution: Phosgene and its equivalents are highly toxic and should be handled with extreme

care in a well-ventilated fume hood by trained personnel.

Synthetic Utility and Logical Workflow
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Isatoic anhydrides are versatile intermediates in organic synthesis, particularly in the
construction of various heterocyclic scaffolds of medicinal importance. Their reaction with
nucleophiles provides a convenient route to a diverse range of compounds. A primary
application is in the synthesis of quinazolinones, which are prevalent in many biologically active
molecules.[1]

The following diagram illustrates the general workflow for the utilization of a substituted isatoic
anhydride, such as 5-Bromo-4-methoxyisatoic anhydride, in the synthesis of quinazolinone
derivatives.
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General Synthetic Workflow of Isatoic Anhydrides

Starting Material Synthesis of Isatoic Anhydride
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Caption: Synthetic pathway from anthranilic acid to quinazolinones via isatoic anhydride.
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This workflow highlights the role of 5-Bromo-4-methoxyisatoic anhydride as a key
intermediate. The anhydride ring can be opened by a variety of nucleophiles, such as amines,
to form an anthranilamide intermediate.[2] This intermediate can then undergo cyclization to
form the quinazolinone ring system, a scaffold found in numerous pharmaceuticals. The bromo
and methoxy substituents on the aromatic ring of 5-Bromo-4-methoxyisatoic anhydride offer
valuable handles for further chemical modification and for modulating the biological activity of
the final products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromo-4-methoxyisatoic Anhydride: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2399033#5-bromo-4-methoxyisatoic-anhydride-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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